2-Octanamidoacetic acid
CAS No.: 14246-53-8
VCID: VC0196278
Molecular Formula: C10H19NO3
Molecular Weight: 201.26 g/mol
Purity: > 95%
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| Description | 2-Octanamidoacetic acid, also known by its IUPAC name 2-octanamidoacetic acid and traditional name N-octanoylglycine, is an acylglycine that consists of caprylic acid conjugated to glycine . Its chemical formula is C10H19NO3, with a molecular weight of approximately 201.26 . It belongs to the class of organic compounds known as N-acyl-alpha amino acids, which feature an alpha amino acid bearing an acyl group at its terminal nitrogen atom . Other similar chemical compounds include acetic acid and linoleic acid. Acetic acid, systematically named ethanoic acid, is the second simplest carboxylic acid and an important chemical reagent with the chemical formula CH3COOH . Linoleic acid is a polyunsaturated fatty acid essential to the human diet . |
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| CAS No. | 14246-53-8 |
| Product Name | 2-Octanamidoacetic acid |
| Molecular Formula | C10H19NO3 |
| Molecular Weight | 201.26 g/mol |
| IUPAC Name | 2-(octanoylamino)acetic acid |
| Standard InChI | InChI=1S/C10H19NO3/c1-2-3-4-5-6-7-9(12)11-8-10(13)14/h2-8H2,1H3,(H,11,12)(H,13,14) |
| Standard InChIKey | SAVLIIGUQOSOEP-UHFFFAOYSA-N |
| SMILES | CCCCCCCC(=O)NCC(=O)O |
| Canonical SMILES | CCCCCCCC(=O)NCC(=O)O |
| Appearance | White Solid |
| Purity | > 95% |
| Synonyms | N-Octanoylglycine; N-(1-Oxooctyl)glycine; Capryloylglycine; Lipacide C 8G; 2-Octanoylaminoacetic acid |
| PubChem Compound | 84290 |
| Last Modified | Aug 15 2023 |
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